Cas no 895930-35-5 (4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-3-carboxamide
• CAS No: 895930-35-5
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• MDL: MFCD04971117
• CID: 2951753
• PubChem ID: 7017456
• Update Time: 2025-09-21

4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-氨基-N-环己基-1-乙基-3-吡唑甲酰胺
• 4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-3-carboxamide
• 4-amino-N-cyclohexyl-1-ethylpyrazole-3-carboxamide
• BBL038752
• STK312501
• 1H-pyrazole-3-carboxamide, 4-amino-N-cyclohexyl-1-ethyl-
• 4-amino-1-ethyl-1 h-pyrazole-3-carboxylic acid cyclohexylamide
• 4-Amino-1-ethyl-1H-pyrazole-3-carboxylic acid cyclohexylamide
• 4-amino-1-ethyl-1h-pyrazole-3-carboxylic acidcyclohexylamide
• 4-amino-1-ethyl-1 h-pyrazole-3-
• H26627
• CS-0298347
• 4-AMINO-N~3~-CYCLOHEXYL-1-ETHYL-1H-PYRAZOLE-3-CARBOXAMIDE
• MFCD04971117
• 4-amino-1-ethyl-1 h-pyrazole-3-carboxylic acid cyclohexylamide, AldrichCPR
• LS-03701
• ALBB-011672
• EN300-229901
• AKOS000311122
• 895930-35-5

• MDL： MFCD04971117
• Inchi： 1S/C12H20N4O/c1-2-16-8-10(13)11(15-16)12(17)14-9-6-4-3-5-7-9/h8-9H,2-7,13H2,1H3,(H,14,17)
• InChI Key： CVRNLPKMUKIJEJ-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CN(CC)N=1)N)NC1CCCCC1

Computed Properties

• Exact Mass: 236.16371127Da
• Monoisotopic Mass: 236.16371127Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.9

4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-3-carboxamide Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT